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Compound of Interest

Compound Name: ZM-447439

Cat. No.: B1684298 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory operations. This

guide provides essential safety and logistical information for the proper disposal of ZM-447439,

a potent Aurora kinase inhibitor. Adherence to these procedures is vital for personnel safety

and environmental protection.

ZM-447439 is a selective, ATP-competitive inhibitor of Aurora B kinase, with IC50 values of 50

nM, 250 nM, and 1000 nM for Aurora B, C, and A, respectively.[1] It is a valuable tool in cell

biology research, particularly for studying mitosis and cytokinesis.[2] Due to its biological

activity, it is imperative to handle and dispose of this compound with care, following established

safety protocols for chemical waste.

Personal Protective Equipment (PPE) and Handling
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment is worn. This includes, but is not limited to:

Safety glasses or goggles: To protect the eyes from splashes.

Chemical-resistant gloves: To prevent skin contact.

A laboratory coat: To protect clothing and skin.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

Step-by-Step Disposal Procedures
The proper disposal of ZM-447439, like many research chemicals, involves treating it as

hazardous chemical waste. It should not be disposed of down the drain or in regular trash.

Waste Collection:

Collect all waste containing ZM-447439, including unused solutions, contaminated media,

and disposable labware (e.g., pipette tips, tubes), in a designated and clearly labeled

hazardous waste container.

The container must be compatible with the solvents used (e.g., DMSO, ethanol).[3] Plastic

is often a preferred material for waste containers.[4]

Ensure the container is kept securely closed when not in use.[4]

Labeling:

Label the waste container with a hazardous chemical waste tag as soon as the first waste

is added.[4][5]

The label should clearly state "Hazardous Waste" and include the full chemical name: N-

[4-[[6-Methoxy-7-[3-(4-morpholinyl)propoxy]-4-quinazolinyl]amino]phenyl]benzamide, and

its CAS number: 331771-20-1.[3][6]

List all contents of the container, including solvents and their approximate concentrations.

Segregation:

Store the ZM-447439 waste container separately from incompatible waste streams. For

instance, do not store it with strong acids, bases, or oxidizers.[7]

It is good practice to use secondary containment, such as a larger bin, to prevent spills.[8]

Storage:
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Store the waste container in a designated satellite accumulation area within the laboratory.

[4]

This area should be away from general traffic and sources of ignition.

Disposal Request:

Once the waste container is full (do not overfill, typically no more than ¾ full), or if the

research project is complete, arrange for disposal through your institution's Environmental

Health and Safety (EHS) office.[4][7]

Follow your institution's specific procedures for requesting a chemical waste pickup.[5]

Decontamination of Glassware
For reusable glassware that has come into contact with ZM-447439, a thorough

decontamination procedure is necessary.

Initial Rinse: Rinse the glassware with a suitable solvent (e.g., ethanol or acetone) to remove

the bulk of the compound. Collect this rinsate as hazardous waste.

Washing: Wash the glassware with an appropriate laboratory detergent and water.

Final Rinse: Rinse thoroughly with deionized water.

Spill Management
In the event of a spill, it should be treated as a hazardous waste incident.

Evacuate and Isolate: If the spill is large or in a poorly ventilated area, evacuate the

immediate area and restrict access.

Alert Personnel: Inform your laboratory supervisor and EHS office.

Cleanup: For small spills, trained laboratory personnel wearing appropriate PPE can manage

the cleanup.

Use an absorbent material to contain and soak up the spill.
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Place all contaminated absorbent materials and any broken glassware into the designated

hazardous waste container.

Clean the spill area with a suitable solvent and then with soap and water.

Large Spills: For large spills, do not attempt to clean them up yourself. Contact your

institution's EHS for assistance.[5]

Quantitative Data Summary
Property Value Source

Molecular Weight 513.59 g/mol [3][6]

Solubility in DMSO Up to 50 mg/mL [3][6]

Solubility in Ethanol Up to 25 mg/mL [3]

Storage Temperature (Solid) Room temperature or 2-8°C [1][3][6]

Storage of Solutions
Up to 3 months at -20°C in

DMSO or ethanol
[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of ZM-
447439 and associated materials.
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Caption: Workflow for the proper disposal of ZM-447439 waste.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of

ZM-447439, minimizing risks to personnel and the environment. Always consult your
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institution's specific chemical hygiene and waste management plans for additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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